Cas no 41426-37-3 (1,4-Naphthalenediol; Monoisopropyl ether)

1,4-Naphthalenediol; Monoisopropyl ether structure
41426-37-3 structure
Product Name:1,4-Naphthalenediol; Monoisopropyl ether
CAS No:41426-37-3
MF:C13H14O2
MW:202.249063968658
CID:2668215
PubChem ID:3084827
Update Time:2025-04-21

1,4-Naphthalenediol; Monoisopropyl ether Chemical and Physical Properties

Names and Identifiers

    • 4-Isopropoxynaphthalene-1-ol
    • 4-propan-2-yloxynaphthalen-1-ol
    • DTXCID2039912
    • SCHEMBL2024388
    • 4-ISOPROPOXYNAPHTHALEN-1-OL
    • DTXSID6068309
    • 41426-37-3
    • 4-iso-propoxy-1-naphthol
    • 4-(propan-2-yloxy)naphthalen-1-ol
    • 4-Isopropoxy-1-naphthol
    • 1-Naphthalenol, 4-(1-methylethoxy)-
    • 1,4-Naphthalenediol; Monoisopropyl ether
    • Inchi: 1S/C13H14O2/c1-9(2)15-13-8-7-12(14)10-5-3-4-6-11(10)13/h3-9,14H,1-2H3
    • InChI Key: WMVPFEQOLJSBDR-UHFFFAOYSA-N
    • SMILES: CC(OC1C2C(=CC=CC=2)C(O)=CC=1)C

Computed Properties

  • Exact Mass: 202.099379685Da
  • Monoisotopic Mass: 202.099379685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29.5Ų
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